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Compound of Interest

Compound Name: 5-Nitropicolinic acid

Cat. No.: B016969 Get Quote

An In-depth Technical Guide to the Safety and Handling of 5-Nitropicolinic Acid

Introduction
5-Nitropicolinic acid (CAS No: 30651-24-2) is a nitro-substituted derivative of picolinic acid.[1]

[2] It belongs to the class of picolinic acids, which are derivatives of pyridine.[3] With the

molecular formula C6H4N2O4 and a molecular weight of 168.11 g/mol , this compound is a

solid at room temperature.[1][2] It is utilized in chemical research and development, particularly

as an intermediate in organic synthesis and as a ligand in coordination chemistry.[4] The

presence of the nitro group and the carboxylic acid functional group contributes to its specific

chemical reactivity and requires careful safety and handling procedures.[3] This guide provides

a comprehensive overview of the safety protocols, hazard information, and handling

procedures for 5-Nitropicolinic acid, intended for researchers, scientists, and drug

development professionals.

Section 1: Physicochemical Properties
Understanding the physicochemical properties of 5-Nitropicolinic acid is fundamental to its

safe handling and storage. The compound is a solid, often appearing as a light yellow or

crystalline solid.[3] It is soluble in organic solvents like dimethyl sulfoxide but not in water.[2][4]

Table 1: Physicochemical Data for 5-Nitropicolinic Acid
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Property Value Source

Molecular Formula C6H4N2O4 [1][2]

Molecular Weight 168.11 g/mol [1][2]

Physical State Solid, Crystalline Solid [3]

Color Light Yellow [2][3]

Melting Point 218-220°C [2]

Boiling Point 389.8 ± 27.0 °C (Predicted) [2]

Solubility
Soluble in dimethyl sulfoxide.

[2] Insoluble in water.[4]

pKa 2.71 ± 0.13 (Predicted) [2]

Density 1.570 ± 0.06 g/cm³ (Predicted) [2]

CAS Number 30651-24-2 [1][2]

Section 2: Hazard Identification and Classification
5-Nitropicolinic acid is classified as hazardous. The primary hazards include irritation to the

skin, eyes, and respiratory system.[5] It is harmful if swallowed.[1][6]

Table 2: GHS Hazard Classification for 5-Nitropicolinic Acid
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed
GHS07 Warning

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation
GHS07 Warning

Serious Eye

Damage/Eye

Irritation

Category 2A

H319: Causes

serious eye

irritation

GHS07 Warning

Specific Target

Organ Toxicity

(Single

Exposure);

Respiratory Tract

Irritation

Category 3

H335: May

cause respiratory

irritation

GHS07 Warning

Source:[1][2][7]

The following diagram illustrates the primary routes of exposure and the corresponding acute

health effects.

Routes of Exposure and Acute Health Effects

Routes of Exposure

Acute Health Effects

Ingestion

Gastrointestinal Irritation
(Nausea, Vomiting)

Inhalation

Respiratory Tract Irritation
(Coughing, Shortness of Breath)

Skin/Eye Contact

Skin Irritation
(Redness, Itching)

Serious Eye Irritation
(Redness, Pain, Tearing)
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Caption: Routes of exposure and resulting acute health effects.

Section 3: First Aid Measures
Immediate first aid is crucial in the event of exposure. The following table outlines the

recommended procedures.

Table 3: First Aid Protocols for 5-Nitropicolinic Acid Exposure

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with running water for at

least 15 minutes, keeping eyelids open.[8][9]

Remove contact lenses if present and easy to

do.[10] Seek immediate medical attention.[8][9]

Skin Contact

Remove all contaminated clothing immediately.

[11] Wash the affected area with plenty of soap

and water.[8][12] If skin irritation persists, seek

medical attention.[6][8]

Inhalation

Move the exposed person to fresh air at once.[8]

[12] If breathing is difficult, administer oxygen.[8]

If the victim is not breathing, perform artificial

respiration.[8][12] Seek immediate medical

attention.[8]

Ingestion

Do NOT induce vomiting.[8][9] Rinse mouth

thoroughly with water.[9] If the victim is

conscious, have them drink water.[11] Seek

immediate medical attention.[8][9]

Section 4: Firefighting Measures
While 5-Nitropicolinic acid itself may be combustible at high temperatures, it is not highly

flammable.[8]
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Suitable Extinguishing Media: Use dry chemical powder, water spray, fog, or foam.[8][10] For

small fires, DRY chemical powder is recommended.[8]

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.[8][9]

Specific Hazards: In case of a fire, hazardous combustion products can be released,

including carbon oxides (CO, CO2) and nitrogen oxides (NOx).[8]

Protective Equipment for Firefighters: Firefighters should wear a self-contained breathing

apparatus (SCBA) and full protective gear.[10][13]

Section 5: Accidental Release Measures
In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and exposure.

Personal Precautions: Wear appropriate personal protective equipment (PPE), including

gloves, splash goggles, and a dust respirator.[8] Avoid generating dust and ensure adequate

ventilation. Keep unnecessary personnel away from the spill area.[10][14]

Environmental Precautions: Prevent the spilled material from entering drains, sewers, or

waterways.[10]

Methods for Cleaning Up:

Small Spill: Use appropriate tools to carefully sweep or scoop the spilled solid into a

convenient, labeled waste disposal container.[8]

Large Spill: Use a shovel to place the material into a suitable waste disposal container.[8]

Avoid actions that generate dust. After collection, clean the affected area.

The following workflow outlines the procedure for handling an accidental spill.
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Caption: Workflow for responding to an accidental spill.
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Section 6: Handling and Storage
Proper handling and storage are essential to maintain the chemical's integrity and ensure

personnel safety.

Handling:

Use in a well-ventilated area or under a fume hood.[5][8]

Avoid contact with skin, eyes, and clothing.[8][15]

Do not breathe dust.[8] If ventilation is insufficient, wear suitable respiratory equipment.[8]

Wash hands thoroughly after handling.[6][11]

Do not eat, drink, or smoke in areas where the chemical is handled.[6][9]

Ground all equipment containing the material to prevent static discharge.[8]

Storage:

Store in a cool, dry, and well-ventilated place.[5][8]

Keep containers tightly closed and dry.[8]

Store away from heat, sources of ignition, and direct sunlight.[5][8]

Store separately from incompatible materials such as strong oxidizing agents.[5][16]

Store in a segregated and approved area, potentially in a locked safety cabinet.[8][11]

Section 7: Exposure Controls & Personal Protective
Equipment (PPE)
Engineering controls and personal protective equipment are critical for minimizing exposure

risk.
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Engineering Controls: Use process enclosures or local exhaust ventilation to keep airborne

levels below exposure limits.[8] Ensure eyewash stations and safety showers are readily

available.[13][14]

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection

Wear chemical safety splash goggles or safety

glasses with side shields.[8][17] A face shield

may be required for tasks with a higher splash

risk.[5][18]

Skin Protection

Wear a lab coat and protective gloves (e.g.,

nitrile or butyl rubber).[8][19] For larger

quantities, an impervious apron may be

necessary.

Respiratory Protection

A NIOSH-approved dust respirator should be

used if ventilation is inadequate or if dust is

generated.[5][8][18]

Hand Protection

Chemical-resistant gloves are mandatory.[8]

Ensure gloves are inspected before use and

replaced if damaged.[17][18]

The following diagram illustrates the relationship between the chemical's hazards and the

required PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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